4-(Indane-1-sulfonyl)-phenylamine

• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol
• IUPAC Name: 4-(2,3-dihydro-1H-inden-1-ylsulfonyl)aniline
• InChI: InChI=1S/C15H15NO2S/c16-12-6-8-13(9-7-12)19(17,18)15-10-5-11-3-1-2-4-14(11)15/h1-4,6-9,15H,5,10,16H2
• InChI Key: AJRGJBUDLAAWNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C1S(=O)(=O)C3=CC=C(C=C3)N

Description

4-(Indane-1-sulfonyl)-phenylamine is a phenylamine derivative characterized by an indane-1-sulfonyl substituent at the para position of the aromatic ring. The indane moiety (a bicyclic structure comprising a benzene ring fused to a cyclopentane ring) and sulfonyl group confer distinct electronic and steric properties to the compound. Sulfonamide-containing compounds are widely explored in pharmaceuticals due to their bioisosteric compatibility with peptide bonds and ability to participate in hydrogen bonding.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Key Properties/Activities	Reference
4-(Indane-1-sulfonyl)-phenylamine	Indane-1-sulfonyl (para)	~287.37 (calculated)	High steric bulk; electron-withdrawing sulfonyl group	-
4-(1H-Imidazol-4-yl)aniline	1H-Imidazol-4-yl (para)	235.28	Anticancer activity (Topo IIα inhibition); melting point: 97°C
(3,4-Dimethyl)phenylamine	3,4-Dimethyl	135.18	Enhances Nrf2 transcription activation
MDMA (3,4-Methylenedioxy-N-methylamphetamine)	3,4-Methylenedioxy, N-methyl	193.25	Psychoactive; regulated substance
4-(4-Methyl-piperazin-1-ylmethyl)phenylamine	4-Methyl-piperazinyl (para)	235.34	Chemical intermediate for drug synthesis

Key Observations:

Disubstituted phenylamines (e.g., 3,4-dimethyl or 3,4-methylenedioxy) exhibit enhanced bioactivity due to optimized electron density. For example, (3,4-dimethyl)phenylamine activates Nrf2 transcription more potently than monosubstituted analogues .

Steric Effects :

• The indane-1-sulfonyl group introduces significant steric hindrance, which may limit binding to compact active sites but improve selectivity in catalysis or molecular recognition .
• Smaller substituents (e.g., methyl or methoxy) allow better penetration into biological targets, as seen in MDMA’s psychoactivity .

Biological Activity :

• Imidazole- or benzimidazole-linked phenylamines (e.g., 4-(1H-imidazol-4-yl)aniline) demonstrate anticancer activity via Topo IIα inhibition, suggesting that nitrogen-containing heterocycles enhance DNA interaction .
• Sulfonamide-containing phenylamines (e.g., entries in Table 2 of ) show utility in multicomponent synthesis, indicating catalytic versatility .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Melting Point (°C)	Boiling Point (°C)	Solubility Trends	Reference
4-(Indane-1-sulfonyl)-phenylamine	Not reported	Not reported	Likely low aqueous solubility due to hydrophobic indane	-
4-(1H-Imidazol-4-yl)aniline	97	438.2	Moderate in polar solvents
(3,4-Dimethyl)phenylamine	Not reported	~245 (estimated)	High lipid solubility
2-(1,3-dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)pentanamide	Not reported	Not reported	Enhanced solubility via sulfonamide group

• Solubility : Sulfonamide groups (e.g., in compounds) improve solubility in polar aprotic solvents, whereas bulky hydrophobic groups (e.g., indane) may necessitate formulation with surfactants or co-solvents .